Cas no 2228676-84-2 (1-(4-methylpyridin-3-yl)cyclobutylmethanol)

• Product Name: 1-(4-methylpyridin-3-yl)cyclobutylmethanol
• CAS No: 2228676-84-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6257662
• PubChem ID: 165615125
• Update Time: 2025-10-20

1-(4-methylpyridin-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyridin-3-yl)cyclobutylmethanol
• 2228676-84-2
• [1-(4-methylpyridin-3-yl)cyclobutyl]methanol
• EN300-1822194

• Inchi： 1S/C11H15NO/c1-9-3-6-12-7-10(9)11(8-13)4-2-5-11/h3,6-7,13H,2,4-5,8H2,1H3
• InChI Key： OUNCPXXQPOHEBF-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NC=CC=2C)CCC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(4-methylpyridin-3-yl)cyclobutylmethanol

Comprehensive Guide to 1-(4-methylpyridin-3-yl)cyclobutylmethanol (CAS No. 2228676-84-2): Properties, Applications, and Market Insights

1-(4-methylpyridin-3-yl)cyclobutylmethanol (CAS No. 2228676-84-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a cyclobutylmethanol moiety linked to a 4-methylpyridin-3-yl group, exhibits unique structural characteristics that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential as a building block in drug discovery and material science.

The chemical structure of 1-(4-methylpyridin-3-yl)cyclobutylmethanol combines the rigidity of a cyclobutane ring with the versatility of a pyridine derivative, offering distinct advantages in molecular design. Its CAS number 2228676-84-2 serves as a unique identifier in chemical databases, facilitating precise tracking in research and commercial applications. The presence of both hydroxyl and methylpyridine functional groups enhances its reactivity profile, making it suitable for diverse synthetic transformations.

Recent trends in pharmaceutical intermediates have highlighted the importance of compounds like 1-(4-methylpyridin-3-yl)cyclobutylmethanol. With the growing demand for small molecule therapeutics and targeted drug delivery systems, this compound has emerged as a promising candidate for developing novel kinase inhibitors and central nervous system (CNS) agents. Its structural features align well with current research priorities in fragment-based drug design and medicinal chemistry optimization.

The synthesis of 1-(4-methylpyridin-3-yl)cyclobutylmethanol typically involves multi-step organic reactions, including cyclobutane ring formation and pyridine functionalization. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve the yield and purity of this compound. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the quality standards required for research and industrial applications.

From a commercial perspective, 1-(4-methylpyridin-3-yl)cyclobutylmethanol has seen steady growth in market demand. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for their drug discovery programs. The global market for such fine chemicals is projected to expand significantly, driven by increased R&D investments in personalized medicine and orphan drug development.

Environmental and safety considerations for handling 1-(4-methylpyridin-3-yl)cyclobutylmethanol follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) and ventilation systems are recommended when working with this material. While not classified as hazardous under normal conditions, appropriate chemical storage and waste disposal procedures should always be observed.

Future research directions for 1-(4-methylpyridin-3-yl)cyclobutylmethanol may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) applications. The compound's unique structural features could enable novel approaches in chemical biology and therapeutic development. Additionally, computational studies using molecular docking and quantum mechanical calculations may provide deeper insights into its interaction profiles.

For researchers seeking high-purity 1-(4-methylpyridin-3-yl)cyclobutylmethanol, several specialized chemical suppliers offer this compound with comprehensive certificates of analysis (CoA). The availability of custom synthetic scales and isotope-labeled versions further enhances its utility in advanced research applications. As the field of precision medicine continues to evolve, compounds like 1-(4-methylpyridin-3-yl)cyclobutylmethanol will likely play increasingly important roles in developing next-generation therapeutics.